C.I. Acid orange 67
C.I. Acid orange 67
Brand Name:
Vulcanchem
CAS No.:
12220-06-3
VCID:
VC0085418
InChI:
InChI=1S/C26H22N4O8S2.Na/c1-17-6-9-22(10-7-17)40(36,37)38-21-8-12-24(18(2)14-21)29-28-20-5-3-4-19(15-20)27-25-13-11-23(39(33,34)35)16-26(25)30(31)32;/h3-16,27H,1-2H3,(H,33,34,35);/q;+1/p-1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OC2=CC(=C(C=C2)N=NC3=CC=CC(=C3)NC4=C(C=C(C=C4)S(=O)(=O)[O-])[N+](=O)[O-])C.[Na+]
Molecular Formula:
C26H21N4NaO8S2
Molecular Weight:
604.6 g/mol
C.I. Acid orange 67
CAS No.: 12220-06-3
Main Products
VCID: VC0085418
Molecular Formula: C26H21N4NaO8S2
Molecular Weight: 604.6 g/mol
CAS No. | 12220-06-3 |
---|---|
Product Name | C.I. Acid orange 67 |
Molecular Formula | C26H21N4NaO8S2 |
Molecular Weight | 604.6 g/mol |
IUPAC Name | sodium;4-[3-[[2-methyl-4-(4-methylphenyl)sulfonyloxyphenyl]diazenyl]anilino]-3-nitrobenzenesulfonate |
Standard InChI | InChI=1S/C26H22N4O8S2.Na/c1-17-6-9-22(10-7-17)40(36,37)38-21-8-12-24(18(2)14-21)29-28-20-5-3-4-19(15-20)27-25-13-11-23(39(33,34)35)16-26(25)30(31)32;/h3-16,27H,1-2H3,(H,33,34,35);/q;+1/p-1 |
Standard InChIKey | GNFJBURFXWYRQN-UHFFFAOYSA-M |
SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC2=CC(=C(C=C2)N=NC3=CC=CC(=C3)NC4=C(C=C(C=C4)S(=O)(=O)[O-])[N+](=O)[O-])C.[Na+] |
Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC2=CC(=C(C=C2)N=NC3=CC=CC(=C3)NC4=C(C=C(C=C4)S(=O)(=O)[O-])[N+](=O)[O-])C.[Na+] |
PubChem Compound | 25531 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume